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Compound of Interest

Compound Name: Cesium dichromate

Cat. No.: B1587082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cesium dichromate (Cs₂Cr₂O₇) is an inorganic compound that serves as a strong oxidizing

agent. It is utilized in various chemical syntheses and analytical procedures. Due to its

hazardous nature, strict adherence to safety protocols during the preparation and handling of

its solutions is paramount. These application notes provide a detailed protocol for the

preparation of a cesium dichromate solution, along with essential safety information and

physical and chemical properties.

Quantitative Data
A summary of the key quantitative data for cesium dichromate is presented in the table below

for easy reference.
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Property Value Reference

Molar Mass 481.80 g/mol [1]

Appearance
Orange odorless crystalline

powder
[1][2]

Melting Point 384 °C [3]

Decomposition Temperature 600 °C [3]

Solubility in Water
0.09 g/100 g at 0°C 3.6 g/100

g at 25°C
[3]

Safety Precautions
Cesium dichromate is a hazardous substance with multiple health risks. All handling must be

performed in a well-ventilated fume hood while wearing appropriate personal protective

equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles.

Hazards:

Oxidizer: May intensify fire; keep away from combustible materials.

Toxicity: Toxic if swallowed and may be harmful in contact with skin.

Carcinogenicity: May cause cancer.

Reproductive Toxicity: May damage fertility or the unborn child.

Respiratory Sensitizer: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.

Skin Sensitizer: May cause an allergic skin reaction.

Corrosive: Causes severe skin burns and eye damage.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.
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Experimental Protocol: Preparation of a 0.1 M
Cesium Dichromate Solution
This protocol details the preparation of 100 mL of a 0.1 M cesium dichromate solution.

Materials:

Cesium dichromate (Cs₂Cr₂O₇) solid

Distilled or deionized water

100 mL volumetric flask

Weighing paper or boat

Spatula

Funnel

Beaker

Wash bottle with distilled/deionized water

Personal Protective Equipment (PPE): lab coat, chemical-resistant gloves, safety goggles

Procedure:

Don PPE: Before handling any chemicals, put on your lab coat, gloves, and safety goggles.

Calculate the required mass:

Molarity (M) = moles of solute / liters of solution

Moles of Cs₂Cr₂O₇ = Molarity × Volume (L) = 0.1 mol/L × 0.1 L = 0.01 mol

Mass of Cs₂Cr₂O₇ = Moles × Molar Mass = 0.01 mol × 481.80 g/mol = 4.818 g

Weigh the cesium dichromate:
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Place a weighing boat on an analytical balance and tare it.

Carefully weigh out 4.818 g of cesium dichromate solid using a spatula.

Dissolve the solid:

Place a funnel in the neck of the 100 mL volumetric flask.

Carefully transfer the weighed cesium dichromate into the flask.

Use a wash bottle to rinse any remaining solid from the weighing boat and funnel into the

flask.

Add approximately 50 mL of distilled/deionized water to the flask.

Swirl the flask gently to dissolve the solid. The solution will have an orange color.

Bring to volume:

Once the solid is completely dissolved, add distilled/deionized water to the flask until the

bottom of the meniscus reaches the calibration mark.

Homogenize the solution:

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed.

Storage and Labeling:

Transfer the solution to a clean, properly labeled bottle. The label should include the

chemical name (Cesium Dichromate Solution), concentration (0.1 M), date of

preparation, and appropriate hazard pictograms.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Diagrams
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Preparation Steps

Safety Precautions

Start Weigh 4.818 g
Cs₂Cr₂O₇

1 Dissolve in ~50 mL
H₂O in Volumetric Flask

2

Wear PPE:
- Goggles
- Gloves

- Lab Coat

Add H₂O to
100 mL Mark

3

Work in a
Fume Hood

Cap and Invert
to Mix

4
Store and Label

5
End

Click to download full resolution via product page

Caption: Workflow for the preparation of a 0.1 M cesium dichromate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587082#protocol-for-cesium-dichromate-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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